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Compound of Interest

Compound Name: 4-Indanol

Cat. No.: B162701

Introduction

4-Indanol (CAS No: 1641-41-4), also known as 2,3-Dihydro-1H-inden-4-ol, is a chemical
compound utilized in various research and development applications.[1][2] This document
provides a comprehensive overview of the health and safety information for 4-Indanol,
designed for researchers, scientists, and drug development professionals. It covers
toxicological data, handling and storage procedures, emergency protocols, and personal
protective equipment recommendations.

Hazard Identification and Classification

4-Indanol is classified as a hazardous substance.[1][3] It is harmful if swallowed, in contact
with skin, or if inhaled.[1] The compound is also known to cause skin irritation and serious eye
irritation, and may cause respiratory irritation.[1][4][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[4][5]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]
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e H332: Harmful if inhaled.[1]

e H335: May cause respiratory irritation.[1]

Signal Word: Warning[4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Indanol is provided in the table

below.
Property Value Reference
Molecular Formula CoH100 [L112][5]1161[ 7]
Molecular Weight 134.18 g/mol [2][4]5]1[6][7]
Appearance White to yellow to Iig.ht-lf:)rown )
powder, crystals, or liquid.
Melting Point 47 -51 °C [5]
Boiling Point 245 °C [5]
pKa 10.32 (at 25°C) [5]
LogKOW 2.9861 [1]
Mobility in Soil (KOC) 1647 (Low) [1]
Bioaccumulation Low [1]

Persistence

High (Water/Soil and Air)

[1]

Toxicological Information

The toxicological properties of 4-Indanol have not been fully investigated.[8] However, it is

classified as an acute toxicant (Category 4) for oral, dermal, and inhalation routes of exposure.

[1][3] It is also a skin and eye irritant and may cause respiratory tract irritation.[1][3]

Quantitative Toxicological Data: Data not available.
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Experimental Protocols: Detailed experimental protocols for toxicological studies on 4-Indanol
are not publicly available.

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage procedures are crucial to minimize exposure risk.

Handling:

Avoid all personal contact, including inhalation.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Wear appropriate personal protective equipment (PPE).[1]

Storage:

Store in a cool, dry, well-ventilated place.[1][8]

Keep container tightly closed.[1][8]

Store at 2-8°C.[1][5]

Store away from incompatible materials and foodstuff containers.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[1][9]
» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][9]

o Respiratory Protection: If dust or aerosols are generated, use a dust respirator or a supplied-
air respirator for higher concentrations.[1][9]
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The following diagram illustrates the hierarchy of controls for minimizing exposure to hazardous
chemicals like 4-Indanol.

Hierarchy of Controls for 4-Indanol

Elimination

(e.g., use a different process)

Substitution
(e.g., use a less hazardous chemical)

Engineering Controls
(e.g., fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., gloves, goggles)

Click to download full resolution via product page
Caption: Hierarchy of controls for managing exposure to 4-Indanol.
First Aid Measures
In case of exposure to 4-Indanol, follow these first aid measures and seek medical attention.
General Advice:

+ Consult a physician. Show this safety data sheet to the doctor in attendance. Move out of the
dangerous area.[10]
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If Inhaled:

e Remove the person to fresh air and keep them comfortable for breathing.[1] If not breathing,
give artificial respiration.[8]

In Case of Skin Contact:
o Wash off with plenty of water.[1] If skin irritation occurs, get medical advice/attention.[1]
In Case of Eye Contact:

» Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and
easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice/attention.[1]

If Swallowed:
e Rinse mouth.[1] Call a POISON CENTER or doctor if you feel unwell.[1]

The workflow for first aid response is depicted in the following diagram.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://www.fishersci.com/store/msds?partNumber=AC186110500&productDescription=1-INDANOL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR904926.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check

Availability & Pricing

Inhalation

4-Indanol First Aid Response

Exposure Occurs

Assess Route of Exposure

Skin Contact

0

Move to Fresh Air

Wash with Plenty of Water

Rinse Eyes Cautiously with Water

Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for 4-Indanol exposure.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Extinguishing Media: Use extinguishing media suitable for the surrounding area. There is no

restriction on the type of extinguisher which may be used.[1]

e Hazards: The substance is non-combustible, but containers may burn.[1] It may emit

corrosive fumes in a fire.[1]
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e Procedure: Use fire fighting procedures suitable for the surrounding area. Cool fire-exposed
containers with water spray from a protected location.[1]

Accidental Release Measures:

e Minor Spills: Clean up all spills immediately.[1] Avoid breathing dust and contact with skin
and eyes.[1] Wear protective clothing, gloves, safety glasses, and a dust respirator.[1] Use
dry clean-up procedures and avoid generating dust.[1]

» Major Spills: Alert emergency services.[1] Control personal contact by wearing protective
clothing.[1] Prevent spillage from entering drains or water courses.[1]

The following diagram outlines the general procedure for handling a chemical spill.
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4-Indanol Spill Response
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Caption: Logical workflow for responding to a 4-Indanol spill.
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Disposal Considerations

Dispose of contents and container to an authorized hazardous or special waste collection point
in accordance with local regulations.[1] Recycle wherever possible or consult the manufacturer
for recycling options.[1]

Ecological Information

4-Indanol is expected to have high persistence in both water/soil and air.[1] It has a low
bioaccumulation potential.[1] Due to its low KOC value, it is expected to have low mobility in
soil.[1]

This technical guide is intended to provide essential health and safety information for handling
4-Indanol in a research setting. It is not exhaustive and should be used in conjunction with a
comprehensive risk assessment and adherence to all applicable institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b162701#health-and-safety-information-for-4-indanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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